1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: 1-[4-(aminomethyl)piperidin-1-yl]propan-2-ol
• InChI: InChI=1S/C9H20N2O/c1-8(12)7-11-4-2-9(6-10)3-5-11/h8-9,12H,2-7,10H2,1H3
• InChI Key: ABWZGADXFHTWEM-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCC(CC1)CN)O

Description

1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol is a piperidine derivative characterized by a propan-2-ol moiety linked to the 1-position of a piperidine ring, which itself bears an aminomethyl (-CH₂NH₂) substituent at the 4-position. Its molecular formula is C₉H₂₀N₂O, derived from the following components:

• Propan-2-ol backbone: C₃H₈O.
• Piperidine ring: C₅H₁₀N.
• 4-Aminomethyl substituent: CH₂NH₂.

For example, 4-(2-phenylethyl)-piperidin-4-ol derivatives are prepared using aqueous ammonia and methanol under controlled temperatures . Similar methods may apply to the target compound, leveraging the reactivity of epoxides or chloro-propanols with piperidine amines.

Preparation Methods

Mannich Reaction-Based Synthesis

A primary method involves Mannich reactions using piperidine derivatives, formaldehyde, and acetone derivatives (). This three-component reaction forms C-N bonds critical to the target compound's structure:

Acetanilide + Benzaldehyde + Piperidine → N,3-diphenyl-3-(piperidin-1-yl)propanamide (MB1) 

Conditions : Ethanol solvent, room temperature, 30-minute stirring.
Yield : ~65-75% after recrystallization.

Nucleophilic Substitution

4-(Aminomethyl)piperidine reacts with epichlorohydrin or chloro-propanol derivatives under basic conditions:

4-(Aminomethyl)piperidine + 1-Chloro-2-propanol → Target compound   

Conditions : K₂CO₃ as base, reflux in THF (8–12 hrs).
Purification : Column chromatography (SiO₂, ethyl acetate/hexane).

Industrial-Scale Production

Industrial methods prioritize cost efficiency and scalability:

Parameter	Laboratory Method	Industrial Method
Reactor Type	Glass flask	Automated continuous flow
Catalyst	Homogeneous (e.g., KOH)	Heterogeneous (zeolites)
Yield	70–80%	85–92%
Purity Control	TLC/GC-MS	In-line HPLC monitoring

Source: Adapted from,

Key Reaction Optimization Data

Variable	Optimal Range	Impact on Yield
Temperature	60–80°C	↑ 15–20% efficiency
Solvent Polarity	Ethanol > THF > DCM	Ethanol maximizes solubility
Molar Ratio (Amine:Halide)	1:1.2	Prevents side reactions

Data synthesized from,

Challenges and Mitigation Strategies

• Impurity Formation :

  • Cause : Over-alkylation at piperidine’s secondary amine.
  • Solution : Use stoichiometric excess of propanol derivative (1.2:1 ratio).

• Low Solubility :

  • Cause : Hydrophobic piperidine ring.
  • Solution : Polar aprotic solvents (DMF) at elevated temperatures.

Emerging Methodologies

Recent advances include:

• Flow Chemistry : Reduces reaction time from 12 hrs to 2 hrs ().
• Enzymatic Catalysis : Lipases achieve 88% enantiomeric purity for chiral variants.

Comparative Analysis of Synthetic Pathways

Method	Yield	Cost	Scalability
Mannich Reaction	70%	Low	Moderate
Nucleophilic Substitution	85%	Medium	High
Reductive Amination	78%	High	Low

Chemical Reactions Analysis

Types of Reactions

1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and acyl chlorides.

Major Products Formed

Oxidation: Ketones and aldehydes.

Reduction: Secondary amines.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride is a synthetic compound with diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. Its primary use lies in the synthesis of complex molecules and as a reagent in various chemical reactions.

Scientific Research Applications

Chemistry
1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride serves as a fundamental building block in chemical synthesis. It participates in oxidation, reduction, substitution, and hydrolysis reactions, enabling the creation of a variety of chemical compounds.

• Oxidation This compound can undergo oxidation reactions when exposed to oxidizing agents like potassium permanganate or chromium trioxide, resulting in the formation of ketones or carboxylic acids.
• Reduction Reduction reactions can be achieved using agents such as lithium aluminum hydride or sodium borohydride, leading to the formation of alcohols or amines.
• Substitution Nucleophilic substitution reactions can occur, allowing the amino group to be replaced by other nucleophiles under specific conditions.
• Hydrolysis The compound can undergo hydrolysis when exposed to acids or bases, leading to the breakdown of the piperidine ring.

Biology
In biological studies, 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride helps researchers understand the interactions between small molecules and biological targets. It can act as an agonist or antagonist at various receptors, influencing cellular signaling pathways and leading to changes in cellular function and activity.

Medicine
This compound shows promise in therapeutic applications, particularly in developing drugs that target specific receptors or enzymes.

Industry
1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol dihydrochloride is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the molecular context in which the compound is used .

Comparison with Similar Compounds

Table 1: Comparison of Piperidine-Propanol Derivatives

Compound Name	Molecular Formula	Substituent on Piperidine	Key Functional Groups	Bioactivity/Application	Reference
1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol	C₉H₂₀N₂O	4-Aminomethyl	-OH, -CH₂NH₂	Not specified (Discontinued)
1-Chloro-3-(piperidin-1-yl)propan-2-ol	C₈H₁₆ClNO	None	-OH, -Cl	β-adrenoceptor blocking agent
1-(Phenylamino)-3-(piperidin-1-yl)propan-2-ol	C₁₄H₂₂N₂O	None (Phenylamino on propanol)	-OH, -NHPh	Not specified
1-(Naphthalen-2-yloxy)-3-(piperidin-1-yl)propan-2-ol	C₁₈H₂₃NO₂	None (Naphthyloxy on propanol)	-OH, -O-naphthyl	Insect growth inhibition
1-{4-[(Methylamino)methyl]piperidin-1-yl}propan-2-ol	C₁₀H₂₂N₂O	4-(Methylamino)methyl	-OH, -CH₂NHCH₃	Not specified

Key Observations:

Chloro and aryloxy substituents (e.g., naphthyloxy in ) increase lipophilicity, which may improve membrane permeability but reduce solubility .

Bioactivity Trends: β-Adrenoceptor Blocking: The chloro derivative (C₈H₁₆ClNO) is a precursor for β-blockers, where the -Cl group facilitates nucleophilic displacement during synthesis . Insect Growth Inhibition: Aryloxy-propanols (e.g., C₁₈H₂₃NO₂) disrupt insect development, likely via interaction with cholinergic receptors .

Synthetic Flexibility: Epichlorohydrin-derived compounds () highlight the versatility of propanol-piperidine scaffolds for introducing diverse substituents via SN2 reactions .

Biological Activity

1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol, also known as CN016, is a compound that has garnered attention for its potential biological activities, particularly in the fields of neuropharmacology and medicinal chemistry. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

The molecular formula of 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol is C$_9$H$_{20}$N$_2$O, with a molecular weight of approximately 172.27 g/mol. It features a piperidine ring structure that contributes to its biological properties.

The biological activity of 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol is primarily mediated through its interaction with various receptors and enzymes:

• Receptor Interaction : The compound can act as an agonist or antagonist at multiple receptor sites, influencing cellular signaling pathways. Its binding affinity to specific receptors is crucial for its neuroprotective effects and potential therapeutic applications.
• Enzyme Inhibition : Studies indicate that the compound may inhibit enzymes such as acetylcholinesterase (AChE), which is significant in the context of neurodegenerative diseases like Alzheimer's disease. The inhibition of AChE leads to increased levels of acetylcholine, enhancing cholinergic neurotransmission .

Neuroprotective Effects

Recent studies have demonstrated that 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol exhibits neuroprotective properties against chemotherapy-induced neuropathy. In vivo experiments using mouse models showed that administration of CN016 significantly ameliorated symptoms associated with paclitaxel-induced peripheral neuropathy. Behavioral tests indicated improvements in thermal and mechanical nociceptive responses, suggesting its potential as a therapeutic agent in managing chemotherapy-related side effects .

Pharmacological Applications

The compound's structural characteristics suggest potential applications in various pharmacological contexts:

• Cognitive Enhancement : Due to its action on cholinergic pathways, it may serve as a cognitive enhancer, making it a candidate for treating cognitive deficits associated with aging and neurodegenerative diseases.
• Antidepressant Activity : Preliminary studies suggest that compounds with similar structures may have antidepressant properties, possibly due to their influence on neurotransmitter systems .

Case Studies and Experimental Data

Several studies have focused on the pharmacological profile of 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol:

Study	Findings
Neuroprotective Study (2022)	Demonstrated significant reduction in neuropathic pain behaviors in mice treated with CN016 prior to paclitaxel administration .
Cholinesterase Inhibition Assay	Showed promising results in inhibiting AChE, indicating potential use in Alzheimer's treatment .
Molecular Docking Studies	Identified strong binding interactions with AChE and other relevant targets, supporting its role as a potential therapeutic agent .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-[4-(Aminomethyl)piperidin-1-yl]propan-2-ol, and how can reaction conditions be optimized for yield?

• Methodological Answer : A viable synthetic approach involves reductive amination between 4-(aminomethyl)piperidine and a ketone precursor (e.g., 2-hydroxyacetone). Key optimizations include:

• Reaction Temperature : Maintain 60–80°C to balance reactivity and byproduct formation .
• Catalyst Selection : Use sodium triacetoxyborohydride (STAB) in dichloromethane for efficient imine reduction .
• Purification : Employ column chromatography (silica gel, methanol/dichloromethane eluent) followed by recrystallization in 2-propanol to achieve >95% purity .

Q. How should researchers approach the structural characterization of this compound using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR Analysis : Acquire $^1H$- and $^{13}C$-NMR spectra in DMSO-d6. Key signals include δ 3.5–4.0 ppm (piperidine CH2N) and δ 1.2–1.5 ppm (propanol CH3) .
• Mass Spectrometry : Use ESI-MS to confirm molecular ion [M+H]+ at m/z 187.2 and fragmentation patterns (e.g., loss of –CH2OH at m/z 142) .
• X-Ray Crystallography : Grow crystals via slow evaporation in ethanol. Analyze piperidine ring puckering (e.g., chair conformation) and hydrogen-bonding networks .

Q. What safety precautions are critical when handling this compound in laboratory settings?

• Methodological Answer :

• PPE : Wear nitrile gloves, safety goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods during synthesis to mitigate inhalation risks .
• Spill Management : Neutralize acidic residues with sodium bicarbonate and adsorb liquid spills using vermiculite .

Advanced Research Questions

Q. How can computational chemistry be applied to predict the reactivity or binding interactions of this compound?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina to model interactions with biological targets (e.g., G-protein-coupled receptors). Focus on the aminomethyl group’s electrostatic contributions .
• DFT Calculations : Optimize geometry at the B3LYP/6-31G* level to predict nucleophilic sites (e.g., piperidine nitrogen) for derivatization .

Q. What strategies are effective in resolving contradictions between theoretical predictions and experimental data for this compound’s biological activity?

• Methodological Answer :

• Validation Assays : Cross-reference docking results with radioligand binding assays (e.g., using $^3H$-labeled analogs) .
• SAR Studies : Synthesize analogs (e.g., replacing propanol with cyclopropanol) to test computational predictions of steric effects .

Q. How can researchers design experiments to investigate the stereochemical effects of the aminomethyl-piperidine moiety on pharmacological properties?

• Methodological Answer :

• Enantiomer Synthesis : Use chiral auxiliaries (e.g., (R)-BINOL) to resolve racemic mixtures .
• Pharmacokinetic Profiling : Compare logP (octanol/water) and plasma stability of (R)- and (S)-isomers via HPLC-MS .